Cas no 1384429-46-2 (1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride)

• Product Name: 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride
• CAS No: 1384429-46-2
• MF: C₁₂H₁₈ClN₃
• MW: 239.744421482086
• CID: 5575459
• PubChem ID: 71755694
• Update Time: 2025-08-05

1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride
• 1-(5,6-Dimethyl-1h-benzo[d]imidazol-1-yl)propan-2-amine hydrochloride

• Inchi： 1S/C12H17N3.ClH/c1-8-4-11-12(5-9(8)2)15(7-14-11)6-10(3)13;/h4-5,7,10H,6,13H2,1-3H3;1H
• InChI Key： ZNTVXPVKTVXIKH-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC(C)=C(C)C=C12)C(N)C.Cl

Additional information on 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride

Introduction to 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride (CAS No. 1384429-46-2)

1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride, identified by its CAS number 1384429-46-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, a well-studied scaffold known for its diverse pharmacological properties. The structural features of this molecule, particularly the 5,6-dimethyl substitution on the benzodiazole ring and the presence of a propylamine side chain, contribute to its unique chemical and biological profile. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The benzodiazole core is renowned for its role in modulating the central nervous system, primarily through interactions with GABA-A receptors. However, modifications to the benzodiazole ring can significantly alter its pharmacological activity. The 5,6-dimethyl substitution in 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride is thought to influence its binding affinity and selectivity, potentially leading to novel therapeutic applications. This compound has garnered attention due to its potential as an intermediate in synthesizing more complex molecules or as a lead compound for further drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies suggest that the propylamine side chain may interact with specific amino acid residues in protein binding pockets, influencing its pharmacokinetic properties. This insight has been instrumental in designing derivatives with improved efficacy and reduced side effects. The hydrochloride salt form also plays a crucial role in these studies, as it ensures consistent drug delivery and bioavailability.

The pharmaceutical industry has been increasingly interested in developing new benzodiazole derivatives due to their potential therapeutic benefits. 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride represents a promising candidate for further exploration in this area. Researchers are particularly interested in its potential applications in treating neurological disorders, such as anxiety and epilepsy. Preliminary studies have shown that this compound exhibits anxiolytic properties comparable to those of known benzodiazole drugs but with a different side effect profile.

In addition to its neurological applications, this compound has shown promise in other therapeutic areas. Its structural similarity to other benzodiazole derivatives suggests that it may have utility in treating conditions such as insomnia and seizures. The 5,6-dimethyl substitution appears to enhance its binding affinity for certain receptors while minimizing off-target effects, making it a potentially safer alternative to existing treatments.

The synthesis of 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)propan-2-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the benzodiazole core and introduce the propylamine side chain. The final step involves salt formation with hydrochloric acid to improve solubility and stability.

Quality control and analytical characterization are critical steps in ensuring the identity and purity of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and assess impurities. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets pharmaceutical standards.

The development of new pharmaceuticals is often hampered by issues related to patentability and intellectual property rights. However, novel derivatives like 1-(5,6-dimethyl-1H-1,3-benzodiazol-1-y l)propan -2-am ine hydroch lor ide offer opportunities for innovation within existing patent landscapes. By exploring structural modifications that enhance pharmacological activity while minimizing side effects, researchers can develop compounds with unique profiles that may qualify for new patents.

The future of research on 1-(5 ,6 -dimethyl - 1 H - 13 -benz odia z ol - 11 - yl )pr op an - 2-am ine hydroch lor ide looks promising , with ongoing studies aimed at elucidating its mechanism of action and identifying potential clinical applications . Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory agencies will be essential in translating laboratory findings into viable therapeutic options . As our understanding of molecular interactions continues to evolve , compounds like this one are likely to play a significant role in shaping the future of medicine .